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Compound of Interest

Compound Name: Diphosphoryl chloride

Cat. No.: B042844 Get Quote

CAS Number: 13498-14-1 Synonyms: Pyrophosphoryl chloride, Diphosphoryl tetrachloride,

Pyrophosphoric tetrachloride

This document provides an in-depth guide to Diphosphoryl chloride, a highly reactive and

versatile inorganic compound. It is intended for researchers, scientists, and professionals in

drug development and other scientific fields who utilize phosphorus chemistry in their work.

Chemical and Physical Properties
Diphosphoryl chloride is a colorless to pale yellow liquid that is corrosive and fumes in the air.

[1][2][3] It is known for its high reactivity, especially with water, with which it reacts violently.[1]

[3][4] Due to its sensitivity to air and moisture, it must be stored in a dry, inert atmosphere to

prevent degradation.[4]
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Property Value Source

Molecular Formula Cl₄O₃P₂ [4][5]

Molecular Weight 251.76 g/mol [2][5][6]

Density 1.82 g/mL at 25 °C [1][2][7]

Boiling Point 90 °C at 12 mmHg [1][3][7]

Refractive Index n20/D 1.475 [7]

Appearance
Colorless to light yellow clear

liquid
[1][4]

Solubility

Miscible with most organic

solvents.[1][8] Reacts violently

with water.[1][3][8]

Synthesis and Production
The synthesis of Diphosphoryl chloride can be achieved through several methods. A

common industrial approach involves the controlled reaction of phosphorus pentoxide with

phosphorus pentachloride or other phosphorus oxychlorides.[9]

Other documented methods include:

The reaction of phosphoryl chloride with a half equivalent of methanol.[10]

The reaction between phosphoryl chloride and a lower alkoxy phosphoryl dichloride at

temperatures of at least 100°C.[11]

The reaction of dichlorophosphoric acid with phosphorus pentachloride in the absence of

water.[12]

A general workflow for a lab-scale synthesis is outlined below.

Caption: General workflow for the synthesis of Diphosphoryl chloride.

Key Reactions and Mechanisms
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Diphosphoryl chloride is a potent phosphorylating agent, meaning it efficiently transfers

phosphate groups to other molecules.[9] This reactivity is central to its utility in organic

synthesis.

Hydrolysis: It reacts vigorously with water to hydrolyze into phosphoric acid and hydrochloric

acid.[4] At lower temperatures (-30°C), it can react with water to form dichlorophosphoric acid.

[1]

Vilsmeier-Haack Formylation and Glyoxylation: It is a useful reagent for the Vilsmeier-Haack

formylation and glyoxylation reactions of nucleophilic aromatic compounds.[7][10]

Phosphorylation: The primary utility of Diphosphoryl chloride is its ability to act as a

phosphorylating agent, introducing phosphate groups into organic molecules.[2][9] This is

crucial in the synthesis of various bioactive compounds.

Diphosphoryl Chloride
(Electrophile) Tetrahedral IntermediateNucleophile

(e.g., R-OH, R-NH₂)
Nucleophilic Attack

Phosphorylated Product
Elimination of Cl⁻

Byproduct
(e.g., HCl)

Click to download full resolution via product page

Caption: Simplified mechanism of nucleophilic substitution.

Applications in Research and Drug Development
The reactivity of Diphosphoryl chloride makes it a valuable intermediate in several industries.

[3][9]

Pharmaceutical Synthesis: It is a key reagent for creating complex organophosphorus

compounds that can serve as active pharmaceutical ingredients (APIs) or their

intermediates.[2][3][9] It is used in the synthesis of quetiapine and various nucleosides.[1][8]
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Agrochemicals: Diphosphoryl chloride is used in the synthesis of pesticides and

herbicides.[2][3][9]

Materials Science: It is vital for manufacturing flame retardants, which are incorporated into

polymers and textiles to enhance fire safety.[2][3][9] It is also used in the creation of

phosphonic acids for detergents and surfactants.[2][9]

Organic Synthesis: It serves as a reductive chlorination reagent and is involved in various

coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings.[1][7]

Experimental Protocols
Note: Diphosphoryl chloride is highly reactive and corrosive. All work should be conducted in

a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including

faceshields, gloves, and respirators.[7] Anhydrous conditions are essential.[9]

General Protocol for a Phosphorylation Reaction
Preparation: Dry all glassware in an oven and cool under an inert atmosphere (e.g., nitrogen

or argon).

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and an inert gas

inlet, dissolve the nucleophilic substrate (e.g., an alcohol or amine) in a suitable anhydrous

solvent (e.g., dichloromethane, acetonitrile).

Addition of Reagent: Cool the solution in an ice bath. Slowly add Diphosphoryl chloride
dropwise to the stirred solution. The molar ratio of substrate to Diphosphoryl chloride may

need to be optimized.

Reaction: Allow the reaction to warm to room temperature and stir for a designated period

(monitoring by TLC or LC-MS is recommended).

Workup: Carefully quench the reaction by slowly adding it to a stirred mixture of ice and a

suitable organic solvent. Separate the organic layer, wash with brine, dry over anhydrous

sodium sulfate, and concentrate under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel.
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Synthesis of Pyrophosphoryl Chloride (Illustrative)
A documented method involves the reaction of phosphoryl chloride with methanol.[10]

Reaction: 2 POCl₃ + CH₃OH → O(POCl₂)₂ + CH₃Cl + HCl

Procedure: This reaction involves treating phosphoryl chloride with half an equivalent of

methanol. The reaction is typically performed under controlled conditions to manage the

evolution of HCl gas. The resulting pyrophosphoryl chloride is then isolated, often through

distillation under reduced pressure.

Safety and Handling
Diphosphoryl chloride is a hazardous substance and must be handled with extreme care.

Hazard Description Precautionary Measures

Corrosivity
Causes severe skin burns and

eye damage (H314).[7]

Wear appropriate PPE,

including chemical-resistant

gloves, goggles, and a face

shield.[7]

Reactivity
Reacts violently with water,

releasing toxic gases.[1][4]

Handle and store in a dry, inert

atmosphere. Avoid contact with

moisture.[4]

Inhalation
Fumes in the air, can be

harmful if inhaled.

Work in a well-ventilated fume

hood. Use a respirator with an

appropriate filter (e.g., type

ABEK).[7]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible materials.[3]

Classified as a combustible,

corrosive hazardous material

(Storage Class 8A).[7]

In case of exposure:
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Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water for

several minutes.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Inhalation: Remove person to fresh air and keep comfortable for breathing.

In all cases, seek immediate medical attention.

This guide is intended for informational purposes only and should not be used as a substitute

for a comprehensive risk assessment before handling this chemical. Always refer to the latest

Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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